12-(Naphthalen-2-yl)dodecanoicacid

• Molecular Formula: C22H30O2
• Molecular Weight: 326.5 g/mol
• IUPAC Name: 12-naphthalen-2-yldodecanoic acid
• InChI: InChI=1S/C22H30O2/c23-22(24)15-9-7-5-3-1-2-4-6-8-12-19-16-17-20-13-10-11-14-21(20)18-19/h10-11,13-14,16-18H,1-9,12,15H2,(H,23,24)
• InChI Key: PGIPNFFODFOGBQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C=C(C=CC2=C1)CCCCCCCCCCCC(=O)O

Description

12-(Naphthalen-2-yl)dodecanoic acid is a synthetic fatty acid derivative comprising a 12-carbon saturated chain (dodecanoic acid) with a naphthalene moiety attached at the terminal carbon.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 12-(Naphthalen-2-yl)dodecanoicacid typically involves the reaction of naphthalene with dodecanoic acid under specific conditions. One common method is the Friedel-Crafts acylation, where naphthalene reacts with dodecanoyl chloride in the presence of a Lewis acid catalyst like aluminum chloride (AlCl3). The reaction is carried out in an inert solvent such as dichloromethane at low temperatures to ensure high yield and purity .

Industrial Production Methods: Industrial production of 12-(Naphthalen-2-yl)dodecanoicacid follows similar synthetic routes but on a larger scale. The process involves continuous flow reactors to maintain consistent reaction conditions and optimize yield. Purification is achieved through distillation and recrystallization techniques .

Chemical Reactions Analysis

Types of Reactions: 12-(Naphthalen-2-yl)dodecanoicacid undergoes various chemical reactions, including:

Oxidation: The naphthalene ring can be oxidized to form naphthoquinones using oxidizing agents like potassium permanganate (KMnO4) or chromium trioxide (CrO3).

Reduction: The carboxylic acid group can be reduced to an alcohol using reducing agents such as lithium aluminum hydride (LiAlH4).

Common Reagents and Conditions:

Oxidation: KMnO4 in an aqueous medium at elevated temperatures.

Reduction: LiAlH4 in anhydrous ether at room temperature.

Substitution: Halogenation using bromine (Br2) in the presence of a catalyst like iron (Fe) at room temperature.

Major Products:

Oxidation: Naphthoquinones.

Reduction: 12-(Naphthalen-2-yl)dodecanol.

Substitution: Halogenated naphthalene derivatives.

Scientific Research Applications

12-(Naphthalen-2-yl)dodecanoicacid has a wide range of applications in scientific research:

Chemistry: Used as a precursor in the synthesis of more complex organic molecules and as a reagent in various organic reactions.

Biology: Studied for its potential antimicrobial and antioxidant properties.

Medicine: Investigated for its potential use in drug development, particularly for its anti-inflammatory and cytotoxic activities.

Industry: Utilized in the production of specialty chemicals and as an intermediate in the synthesis of dyes and pigments

Mechanism of Action

The mechanism of action of 12-(Naphthalen-2-yl)dodecanoicacid involves its interaction with specific molecular targets and pathways:

Molecular Targets: The compound can interact with enzymes and receptors involved in various biological processes, such as oxidative stress and inflammation.

Pathways Involved: It can modulate pathways related to cell signaling, apoptosis, and metabolic processes. .

Comparison with Similar Compounds

Aromatic vs. Aliphatic Substituents

• Naphthalene/Pyrene/Phenyl Groups : Enhance lipophilicity and enable fluorescence (pyrene) or π-π stacking (naphthalene), making them suitable for imaging or targeted drug delivery .
• Adamantane/Cyclohexane : Bulky aliphatic groups improve binding to hydrophobic enzyme pockets (e.g., sEH inhibition by AUDA) but reduce solubility .